6-Chloro-5-fluoropyridin-2-amine

• IUPAC Name: 6-chloro-5-fluoropyridin-2-amine
• InChI: InChI=1S/C5H4ClFN2/c6-5-3(7)1-2-4(8)9-5/h1-2H,(H2,8,9)
• InChI Key: DTNHNFVNHZDFFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1F)Cl)N
• Molecular Formula: C5H4ClFN2
• DSSTOX Substance ID: DTXSID101302884
• Molecular Weight: 146.55 g/mol
• CAS RN: 1256808-75-9

Description

6-Chloro-5-fluoropyridin-2-amine is a chemical compound with the molecular formula C5H4ClFN2. It has a molecular weight of 146.55. It is a solid substance and is typically stored in a dark, dry place at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H4ClFN2/c6-3-1-2-4(8)9-5(3)7/h1-2H, (H2,8,9) and the InChI key is PZRARYYEEJBMGW-UHFFFAOYSA-N. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm3. It has a boiling point of 250.5±35.0 °C at 760 mmHg. The compound is a solid at room temperature.

Scientific Research Applications

Chemoselective Functionalization

6-Chloro-5-fluoropyridin-2-amine serves as a precursor in chemoselective functionalization processes. For example, it is involved in the selective amination of 5-bromo-2-chloro-3-fluoropyridine, demonstrating its utility in synthesizing complex organic compounds. This chemoselectivity is crucial for creating specific substitution products, which are essential in pharmaceuticals and agrochemicals synthesis (Stroup et al., 2007).

Synthesis of Herbicides

The compound is also integral in the synthesis of novel fluoropicolinate herbicides through cascade cyclization processes. This application highlights its role in developing new herbicidal agents, showcasing its importance in agricultural chemistry (Johnson et al., 2015).

Antitumor Agents Development

Moreover, derivatives of this compound are investigated for their potential as antitumor agents. Alterations in the core structure, including the position of the fluorine atom, have been studied to enhance cytotoxic activity against tumor cell lines. This research underscores its potential in medicinal chemistry for cancer treatment (Tsuzuki et al., 2004).

Labeling with Fluorine-18

Additionally, this compound is involved in the efficient synthesis of (fluoromethyl)pyridylamines for labeling with Fluorine-18. This application is particularly relevant in the field of radiopharmaceuticals, where it contributes to the development of diagnostic agents (Lee & Chi, 1999).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with it include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray.

Future Directions

While specific future directions for 6-Chloro-5-fluoropyridin-2-amine are not mentioned in the search results, fluorinated pyridines are of interest in various fields. They are used in the development of new agricultural products and pharmaceuticals due to their unique physical, chemical, and biological properties.

Mechanism of Action

Target of Action

Fluorinated pyridines, a category to which this compound belongs, are known to have interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of various biologically active compounds .

Mode of Action

Fluoropyridines, in general, are less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .

Biochemical Pathways

Fluoropyridines are known to be involved in various biological applications .

Result of Action

Fluoropyridines are known to be used in the synthesis of various biologically active compounds .

Action Environment

The compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°c .